Cas no 1805264-95-2 (6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid)

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical applications. Its structure, featuring difluoromethyl, trifluoromethyl, and methoxy substituents, enhances reactivity and bioavailability, making it a valuable intermediate for synthesizing advanced active ingredients. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can enhance target binding affinity. This compound is particularly useful in the development of herbicides, fungicides, and pharmaceuticals requiring selective functionalization. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial processes. Proper handling and storage are recommended due to its reactive functional groups.
6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid structure
1805264-95-2 structure
Product Name:6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid
CAS No:1805264-95-2
MF:C9H6F5NO3
MW:271.140860080719
CID:4896720
Update Time:2025-05-23

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid
    • Inchi: 1S/C9H6F5NO3/c1-18-6-3(9(12,13)14)2-4(7(10)11)15-5(6)8(16)17/h2,7H,1H3,(H,16,17)
    • InChI Key: SGTFYXCJDINCCY-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(F)F)=NC(C(=O)O)=C1OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 309
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.4

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029018888-250mg
6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid
1805264-95-2 95%
250mg
$1,078.00 2022-04-01
Alichem
A029018888-500mg
6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid
1805264-95-2 95%
500mg
$1,701.85 2022-04-01
Alichem
A029018888-1g
6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid
1805264-95-2 95%
1g
$2,808.15 2022-04-01

Additional information on 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic Acid: A Comprehensive Overview

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid, also known by its CAS number 1805264-95-2, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile applications in drug discovery and agrochemicals. The molecule's unique combination of functional groups, including the difluoromethyl, methoxy, and trifluoromethyl substituents, contributes to its distinctive chemical properties and potential biological activities.

The synthesis of 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid involves a series of intricate organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Friedel-Crafts acylation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is critical for its application in downstream processes. Recent studies have highlighted the importance of stereocontrol in synthesizing this compound, ensuring its stability and bioavailability when used in pharmacological studies.

The structural complexity of this compound makes it an attractive candidate for exploring its biological activities. In recent years, there has been a growing interest in evaluating its potential as a lead compound in drug discovery. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis or chronic inflammation. Additionally, its ability to modulate key cellular pathways has been explored in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

In the agricultural sector, 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in pest metabolism has made it a potential alternative to conventional pesticides, which often face resistance issues. Recent research has focused on optimizing its formulation to enhance its efficacy while minimizing environmental impact.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity to non-target organisms. These investigations are crucial for ensuring that the compound can be safely used in agricultural and pharmaceutical applications without posing risks to ecosystems or human health.

In conclusion, 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylic acid represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and agriculture.

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